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Compound of Interest |

2-Amino-5-methylpyrimidine-4-
Compound Name:
carboxylic acid

Cat. No.: B12518809

Get Quote

2-Amino-5-methylpyrimidine-4-carboxylic acid is a notable heterocyclic compound that

holds significant interest for researchers in medicinal chemistry and drug discovery. Its
structural framework, featuring a pyrimidine core substituted with an amino group, a methyl
group, and a carboxylic acid, makes it a versatile scaffold for the synthesis of a diverse array of
potentially bioactive molecules. Pyrimidine derivatives are fundamental components of nucleic
acids and are prevalent in a wide range of pharmaceuticals, exhibiting activities such as
anticancer, antiviral, and antimicrobial properties. This guide provides a comprehensive
overview of the synthesis, properties, and potential applications of 2-Amino-5-
methylpyrimidine-4-carboxylic acid, serving as a critical resource for its utilization in
research and development.

Physicochemical and Structural Properties

A thorough understanding of the physicochemical properties of 2-Amino-5-methylpyrimidine-
4-carboxylic acid is essential for its effective application in synthetic chemistry and drug
design.
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Property Value Source(s)
CAS Number 933686-89-6 [1]
Molecular Formula CeH7N30:2 [1]
Molecular Weight 153.14 g/mol [1]
Physical Form Solid [2]

Purity Typically 295-98% [2][3]

Store at 4°C, protect from light,
and keep under a nitrogen
atmosphere. The container

N should be tightly sealed in a

Storage Conditions ) [1]12]

dry and well-ventilated area.
Opened containers must be
carefully resealed and kept

upright to prevent leakage.

SMILES 0=C(C1=NC(N)=NC=C1C)0 [1]

JPPHQMYUSPJLBC-
InChl Key [2]
UHFFFAOYSA-N

Note: Specific experimental data such as melting point, boiling point, and detailed spectral
analysis for 2-Amino-5-methylpyrimidine-4-carboxylic acid (CAS 933686-89-6) are not
readily available in the reviewed literature. Data for the isomeric compound, 2-Amino-4-
methylpyrimidine-5-carboxylic acid (CAS 769-51-7), is available and shows a melting point of
313-316 °C; however, this should not be considered representative of the title compound.[4][5]

Synthesis and Reaction Chemistry

While a specific, published protocol for the synthesis of 2-Amino-5-methylpyrimidine-4-
carboxylic acid is not readily available, a plausible and chemically sound synthetic route can
be proposed based on established pyrimidine chemistry. A common strategy involves the
construction of the pyrimidine ring followed by functional group manipulations. A likely
precursor is the corresponding ethyl ester, ethyl 2-amino-5-methylpyrimidine-4-carboxylate,
which can be hydrolyzed to the desired carboxylic acid.
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Proposed Synthetic Pathway

A general and effective method for the synthesis of substituted pyrimidines involves the
condensation of a B-dicarbonyl compound or its equivalent with a guanidine derivative. The
subsequent hydrolysis of an ester group to a carboxylic acid is a standard and high-yielding
transformation.

Ethyl 2-amino-! 5-methy\Pynmldlne-4-carhoxylate) Hydrolysis (e.g., NaOH, Hz0, heat) [Z'Ami""’s'mfc",}%r.’{gggggzgig)arboxylic aci(ﬁ

Ethyl 2-oxopropanoate + Guanidine

Click to download full resolution via product page
Caption: Proposed synthesis of 2-Amino-5-methylpyrimidine-4-carboxylic acid.
Experimental Protocol: Hydrolysis of Ethyl 2-amino-5-

methylpyrimidine-4-carboxylate

This protocol describes the hydrolysis of the ethyl ester precursor to yield the final carboxylic
acid. This is a standard procedure in organic synthesis.

Materials:

Ethyl 2-amino-5-methylpyrimidine-4-carboxylate

Sodium hydroxide (NaOH) or Lithium hydroxide (LIOH)

Water (H20)

Ethanol (EtOH) or Tetrahydrofuran (THF)

Hydrochloric acid (HCI) (for acidification)

Standard laboratory glassware and workup equipment

Procedure:
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 Dissolution: In a round-bottom flask, dissolve ethyl 2-amino-5-methylpyrimidine-4-
carboxylate in a suitable solvent such as a mixture of ethanol and water or THF and water.

» Addition of Base: Add an aqueous solution of sodium hydroxide (typically 1 to 3 molar
equivalents) to the solution of the ester.

o Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60
°C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

o Work-up:
o Once the reaction is complete, cool the mixture to room temperature.
o If a co-solvent like ethanol or THF was used, remove it under reduced pressure.
o Dilute the remaining aqueous solution with water.

o Wash the aqueous solution with a water-immiscible organic solvent (e.g., diethyl ether or
ethyl acetate) to remove any unreacted starting material or non-polar impurities.

o Cool the aqueous layer in an ice bath and carefully acidify to a pH of approximately 3-4
with dilute hydrochloric acid. The product should precipitate out of the solution.

« Isolation and Purification:
o Collect the precipitated solid by vacuum filtration.
o Wash the solid with cold water to remove any inorganic salts.

o Dry the solid under vacuum to yield the crude 2-Amino-5-methylpyrimidine-4-carboxylic
acid.

o If necessary, the product can be further purified by recrystallization from a suitable solvent
system (e.g., ethanol/water).

Applications in Drug Discovery and Development
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The pyrimidine scaffold is a privileged structure in medicinal chemistry due to its presence in
numerous FDA-approved drugs. 2-Amino-5-methylpyrimidine-4-carboxylic acid serves as a
valuable building block for the synthesis of more complex molecules with potential therapeutic
applications.

Role as a Synthetic Intermediate

The amino and carboxylic acid functional groups on this molecule provide two reactive handles
for further chemical modifications, such as amide bond formation, esterification, and N-
alkylation or N-arylation. These reactions allow for the systematic exploration of the chemical
space around the pyrimidine core to develop structure-activity relationships (SAR) for various
biological targets.

For instance, the related ethyl 2-amino-4-methylpyrimidine-5-carboxylate is utilized in the
development of anti-cancer and anti-inflammatory drugs.[6] This suggests that 2-Amino-5-
methylpyrimidine-4-carboxylic acid could be a key intermediate for similar classes of
compounds.

Potential Therapeutic Areas

Derivatives of aminopyrimidines have been investigated for a wide range of biological activities,
including but not limited to:

e Oncology: As inhibitors of various kinases and other enzymes involved in cell proliferation
and survival.

« Infectious Diseases: As antiviral, antibacterial, and antifungal agents.
e Inflammatory Diseases: As modulators of inflammatory pathways.

A study on a structurally related compound, 6-amino-2-mercapto-5-methylpyrimidine-4-
carboxylic acid, has shown its potential as a hypolipidemic agent, indicating a possible
application in cardiovascular diseases.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12518809/docs?utm_src=pdf-body-img#introduction-unveiling-a-key-heterocyclic-building-block
https://www.benchchem.com/product/b12518809?utm_src=pdf-custom-synthesis#bc-rfq
https://www.biochemopharma.fr/uploads/products/msds/516370100.pdf
https://www.researchgate.net/publication/390978633_Synthesis_Characterization_Antimicrobial_Activity_Study_of_a_Novel_Salt_of_Dipicolinic_Acid_with_2-Amino-5-Methylpyridine_and_Their_Metal_Complexes
https://cymitquimica.com/products/54-OR1040902/933686-89-6/2-amino-5-methylpyrimidine-4-carboxylic-acid/
https://www.lobachemie.com/lab-chemical-msds/MSDS-2amino5methylpyridine-CASNO-1603-41-01048-EN.aspx
https://www.sigmaaldrich.com/JP/ja/product/chemscenellcpreferredpartner/ciah999a85c9?context=bbe
https://www.jk-sci.com/products/j5325869
https://www.benchchem.com/product/b12518809/docs#introduction-unveiling-a-key-heterocyclic-building-block
https://www.benchchem.com/product/b12518809/docs#introduction-unveiling-a-key-heterocyclic-building-block
https://www.benchchem.com/product/b12518809/docs#introduction-unveiling-a-key-heterocyclic-building-block
https://www.benchchem.com/product/b12518809/docs#introduction-unveiling-a-key-heterocyclic-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12518809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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